Cas no 922873-80-1 (N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide)

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide is a specialized organic compound featuring a 1,3,4-oxadiazole core linked to dimethyl-substituted phenyl rings. Its structure suggests potential utility in pharmaceutical and agrochemical applications due to the oxadiazole moiety's known bioactivity. The presence of dimethylphenyl groups enhances lipophilicity, which may improve membrane permeability in drug design. This compound could serve as an intermediate in synthesizing heterocyclic derivatives with tailored properties for medicinal chemistry or material science. Its stability and synthetic versatility make it a candidate for further research in developing bioactive molecules or functional materials. Analytical characterization confirms high purity, ensuring reliability for experimental use.

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide structure

922873-80-1 structure

Product Name:N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide

CAS No:922873-80-1

MF:C₁₉H₁₉N₃O₂

MW:321.373064279556

CID:5498252

Update Time:2025-10-30

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

- N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide
- N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide
- Inchi： 1S/C19H19N3O2/c1-11-5-7-15(9-13(11)3)17(23)20-19-22-21-18(24-19)16-8-6-12(2)14(4)10-16/h5-10H,1-4H3,(H,20,22,23)
- InChI Key： KNNAXBQSXIKKNA-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC=C(C)C(C)=C2)O1)(=O)C1=CC=C(C)C(C)=C1

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2767-0048-2μmol	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2767-0048-5μmol	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2767-0048-10μmol	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2767-0048-20μmol	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2767-0048-1mg	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2767-0048-2mg	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2767-0048-3mg	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2767-0048-4mg	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2767-0048-5mg	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2767-0048-10mg	N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide	922873-80-1	90%+	10mg	$79.0	2023-05-16

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide Related Literature

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3. Fate of single walled carbon nanotubes in wetland ecosystems†

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4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

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Related Categories

Additional information on N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide

N-5-(3,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-3,4-Dimethylbenzamide: A Comprehensive Overview

The compound N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethylbenzamide (CAS No. 922873-80-1) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzamides and features a unique structure that combines a benzamide moiety with an oxadiazole ring. The presence of the oxadiazole group introduces interesting electronic properties and enhances the compound's reactivity and stability under certain conditions.

Recent studies have highlighted the importance of oxadiazole-containing compounds in the field of pharmaceutical research. The oxadiazole ring is known for its ability to act as a bioisostere of other heterocyclic groups, making it a valuable component in drug design. In particular, the compound CAS No. 922873-80-1 has been investigated for its potential as a modulator of cellular signaling pathways. Researchers have found that this compound exhibits selective binding to certain proteins involved in inflammation and apoptosis, suggesting its role in the development of anti-inflammatory and anticancer agents.

The synthesis of CAS No. 922873-80-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and subsequent coupling with the benzamide moiety. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of physical properties, CAS No. 922873-80-1 exhibits a melting point of approximately 165°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate stability under ambient conditions.

The application of CAS No. 922873-80-1 extends beyond pharmaceuticals into the realm of material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where its ability to facilitate electron transport could enhance device efficiency.

From an environmental perspective, the ecological impact of CAS No. 922873-80-1 has been a subject of recent concern. Studies have shown that while the compound is not inherently toxic to aquatic life at low concentrations, its persistence in environmental systems requires careful consideration during industrial use and disposal. Regulatory bodies are increasingly focusing on developing guidelines for the safe handling and disposal of such compounds to minimize their environmental footprint.

In conclusion, CAS No. 922873-80-1 represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in pharmaceutical research, material science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.